Cas no 6942-20-7 (1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester)
6942-20-7 structure
Product Name:1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester
CAS No:6942-20-7
MF:C11H20O5
MW:232.273504257202
CID:523038
PubChem ID:245458
Update Time:2025-04-19
1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester
- Ethyl 3-(4-(methoxymethyl)-2-methyl-1,3-dioxolan-2-yl)propanoate
- ethyl 3-[4-(methoxymethyl)-2-methyl-1,3-dioxolan-2-yl]propanoate
- NSC-57419
- 6942-20-7
- SCHEMBL14531519
- NSC57419
- DTXSID00989265
- NSC 57419
-
- Inchi: 1S/C11H20O5/c1-4-14-10(12)5-6-11(2)15-8-9(16-11)7-13-3/h9H,4-8H2,1-3H3
- InChI Key: GBJCKNLHNSXPAM-UHFFFAOYSA-N
- SMILES: O1C(COC)COC1(C)CCC(=O)OCC
Computed Properties
- Exact Mass: 232.1311
- Monoisotopic Mass: 232.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 7
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.038
- Boiling Point: 285.2°C at 760 mmHg
- Flash Point: 119.8°C
- Refractive Index: 1.429
- PSA: 53.99
1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
6942-20-7 (1,3-Dioxolane-2-propanoicacid, 4-(methoxymethyl)-2-methyl-, ethyl ester) Related Products
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